7-Acetamino-4-acetoxy-1,2-benzisothiazole

• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: (7-acetamido-1,2-benzothiazol-4-yl) acetate
• InChI: InChI=1S/C11H10N2O3S/c1-6(14)13-9-3-4-10(16-7(2)15)8-5-12-17-11(8)9/h3-5H,1-2H3,(H,13,14)
• InChI Key: IXBJIYSUBYQCNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C(=C(C=C1)OC(=O)C)C=NS2

Description

7-Acetamino-4-acetoxy-1,2-benzisothiazole is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g of 7-nitro-4-hydroxy-1,2-benzisothiazole, in a mixture of 50 ml of acetic anhydride, 10 ml of acetic acid and 50 mg of a 5% strength palladium-on-charcoal catalyst, are left for 10 hours at 60° C. under 100 bars hydrogen pressure. After the mixture has cooled, the catalyst is filtered off, the filtrate is concentrated under reduced pressure and the partially crystalline crude product is recrystallized from acetic anhydride. 4.2 g (67% of theory) of 7-acetamino-4-acetoxy-1,2-benzisothiazole of melting point 215°-216° C. are obtained.